Cas no 22663-09-8 (2-Oxiranenonanoic acid,methyl ester)

• Product Name: 2-Oxiranenonanoic acid,methyl ester
• CAS No: 22663-09-8
• Molecular Formula: C₁₂H₂₂O₃
• Molecular Weight: 214.30128
• CID: 262420
• PubChem ID: 261545

2-Oxiranenonanoic acid,methyl ester Properties

Names and Identifiers

• 2-Oxiranenonanoic acid,methyl ester
• methyl 9-(oxiran-2-yl)nonanoate
• (+/-)-methyl 9-(oxiran-2-yl)nonanoate
• 9-oxiranyl-nonanoic acid methyl ester
• 9-Oxiranyl-nonansaeure-methylester
• AC1L65JM
• AC1Q5ZZA
• AR-1E4590
• BB_NC-0457
• methyl 10,11-epoxyundecanoate
• methyl 10,11-epoxyundecenoate
• methyl undecanoate oxide
• NSC93956
• 22663-09-8
• NSC-93956
• SCHEMBL6896564
• 10,11-Epoxy-undecansauremethylester
• AKOS003610747
• methyl 9-(2-oxiranyl)nonanoate
• VS-08609
• DTXSID30294071

• InChIKey： UGYHPPMOOSFOTN-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H22O3/c1-14-12(13)9-7-5-3-2-4-6-8-11-10-15-11/h11H,2-10H2,1H3
• SMILES： COC(CCCCCCCCC1CO1)=O

Computed Properties

• Exact Mass: 214.15696
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 10
• Monoisotopic Mass: 214.157
• Heavy Atom Count: 15
• Complexity: 180
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• LogP: 2.67900
• PSA: 38.83
• Refractive Index: 1.455
• Boiling Point: 278.1°Cat760mmHg
• Flash Point: 113.2°C
• Density: 0.985

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters